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Compound of Interest

Compound Name: o-Tolidine

Cat. No.: B045760 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

o-Tolidine method for chlorine determination.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the o-Tolidine method for chlorine determination?

The o-Tolidine method is a colorimetric assay used to determine the concentration of residual

chlorine in a sample. In an acidic solution, o-tolidine is oxidized by chlorine, resulting in the

formation of a yellow-colored compound. The intensity of this yellow color is directly

proportional to the concentration of chlorine in the sample.[1][2]

Q2: What are the main substances that interfere with the o-Tolidine method?

The primary interfering substances in the o-Tolidine method are manganese, nitrites, and iron.

[1][3][4] These substances can also oxidize o-tolidine, leading to a false positive reading,

indicating a higher chlorine concentration than is actually present.

Q3: How can I differentiate between free and combined chlorine using the o-Tolidine method?

The o-Tolidine method can distinguish between free and combined chlorine based on the

reaction time. Free chlorine reacts almost instantaneously with o-tolidine to produce a yellow

color within the first 5-10 seconds.[1][4] Combined chlorine reacts more slowly, with the color
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developing over a period of about 5 minutes.[4] Therefore, reading the color intensity at

different time points allows for the separate determination of free and combined chlorine.

Q4: Is the o-Tolidine reagent hazardous?

Yes, o-tolidine is considered a hazardous substance and a suspected carcinogen. It is crucial

to handle the reagent with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, in a well-ventilated area or under a fume hood.

Troubleshooting Guide
This guide addresses common issues encountered during chlorine determination using the o-
Tolidine method, focusing on interferences from manganese, nitrites, and iron.

Issue 1: Falsely High Chlorine Readings
Possible Cause: Interference from oxidizing agents other than chlorine.

Troubleshooting Steps:

Identify the potential interfering substance. The most common interferents are manganese,

nitrites, and iron.

Quantify the interference. Use the Orthotolidine-Arsenite (OTA) test to determine the

contribution of interfering substances to the color development.

Correct the chlorine reading. Subtract the reading from the OTA test (which measures

interference only) from the standard o-Tolidine test reading (which measures chlorine +

interference).

Interference Summary Table

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.thewatertreatments.com/disinfection/test-residual-free-chlorine/
https://www.benchchem.com/product/b045760?utm_src=pdf-body
https://www.benchchem.com/product/b045760?utm_src=pdf-body
https://www.benchchem.com/product/b045760?utm_src=pdf-body
https://www.benchchem.com/product/b045760?utm_src=pdf-body
https://www.benchchem.com/product/b045760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interfering Substance
Typical Interference
Threshold

Corrective Action

Manganese (as Mn) > 0.03 mg/L
Orthotolidine-Arsenite (OTA)

Test

Nitrite (as N) > 0.2 mg/L
Orthotolidine-Arsenite (OTA)

Test

Iron (as Fe) High concentrations
Orthotolidine-Arsenite (OTA)

Test

Note: The interference from nitrites can be complex. One source suggests a correction of 0.08

ppm apparent chlorine for every 1.0 ppm of nitrite nitrogen.[3]

Experimental Protocols
Standard o-Tolidine Method for Total Chlorine
Objective: To determine the total residual chlorine concentration in a water sample.

Materials:

o-Tolidine reagent (0.1% in 10% HCl solution)[1]

Spectrophotometer or color comparator

Cuvettes or test tubes

Pipettes

Water sample

Procedure:

Pipette 10 mL of the water sample into a clean cuvette or test tube.[4]

Add 0.1 mL of the o-Tolidine reagent to the sample.[4]
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Mix the solution thoroughly.

Allow the color to develop for 5 minutes.[4]

Measure the absorbance of the solution at a wavelength of 440 nm using a

spectrophotometer or compare the color against standards in a color comparator.

Determine the chlorine concentration from a pre-calibrated standard curve.

Orthotolidine-Arsenite (OTA) Test for Interference
Correction
Objective: To differentiate between true chlorine residual and interfering substances.

Materials:

o-Tolidine reagent (0.1% in 10% HCl solution)

Sodium arsenite solution (0.5%)

Three cuvettes or test tubes labeled A, B, and C

Spectrophotometer or color comparator

Pipettes

Water sample

Procedure:

Part 1: Measuring Free Chlorine + Interferences (Tube A)

To Tube A, add 10 mL of the water sample.

Add 0.1 mL of o-Tolidine reagent.

Mix rapidly.

Immediately (within 5 seconds), add 0.1 mL of sodium arsenite solution and mix.[4]
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Read the color intensity immediately. This reading (A) represents the free chlorine plus the

color produced by interfering substances.

Part 2: Measuring Interferences Only (Tube B)

To Tube B, add 10 mL of the water sample.

Add 0.1 mL of sodium arsenite solution to dechlorinate the sample.[4]

Mix thoroughly.

Add 0.1 mL of o-Tolidine reagent.[4]

Mix and read the color intensity. This reading (B) represents the color produced by interfering

substances alone.

Part 3: Measuring Total Chlorine + Interferences (Tube C)

To Tube C, add 10 mL of the water sample.

Add 0.1 mL of o-Tolidine reagent.

Mix and allow the color to develop for 5 minutes.

Read the color intensity. This reading (C) represents the total chlorine (free + combined) plus

the color produced by interfering substances.

Calculations:

True Free Chlorine = Reading A - Reading B

True Total Chlorine = Reading C - Reading B

Combined Chlorine = True Total Chlorine - True Free Chlorine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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